Cas no 568555-36-2 (4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one)

• Product Name: 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one
• CAS No: 568555-36-2
• MF: C₁₄H₁₅ClO₂
• MW: 250.720703363419
• MDL: MFCD03978447
• CID: 843754
• PubChem ID: 2431954
• Update Time: 2025-06-08

4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-CHLOROMETHYL-6-ISOPROPYL-7-METHYL-CHROMEN-2-ONE
• G19595
• 4-(chloromethyl)-7-methyl-6-isopropyl-2H-chromen-2-one
• J-515155
• MFCD03978447
• EN300-05623
• 4-(CHLOROMETHYL)-6-ISOPROPYL-7-METHYLCHROMEN-2-ONE
• Z56907598
• 4-(Chloromethyl)-6-isopropyl-7-methyl-2H-chromen-2-one
• 4-(chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one
• 568555-36-2
• 4-(chloromethyl)-7-methyl-6-propan-2-ylchromen-2-one
• AKOS001059868
• 4-Chloro-methyl-6-(propane-2-yl)-7-methyl-chromen-2-one
• 4- (chloromethyl)-7-methyl-6-isopropyl-1-benzopyran-2-one
• 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one

• MDL： MFCD03978447
• Inchi： 1S/C14H15ClO2/c1-8(2)11-6-12-10(7-15)5-14(16)17-13(12)4-9(11)3/h4-6,8H,7H2,1-3H3
• InChI Key： WBFFLHSKRLXYHC-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=O)OC2C=C(C)C(=CC=21)C(C)C

Computed Properties

• Exact Mass: 250.0760574g/mol
• Monoisotopic Mass: 250.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one

4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one (CAS No. 568555-36-2): An Overview of Its Structure, Properties, and Applications

4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one (CAS No. 568555-36-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their unique structural features and diverse biological activities. In this article, we will delve into the chemical structure, physical properties, and potential applications of 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one, highlighting recent advancements and ongoing research in the field.

The molecular structure of 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one is composed of a chromene ring system substituted with a chloromethyl group at the 4-position, a methyl group at the 7-position, and an isopropyl group at the 6-position. The presence of these functional groups imparts unique chemical and physical properties to the compound. The chloromethyl group is particularly noteworthy as it can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions, making it a valuable intermediate in synthetic chemistry.

In terms of physical properties, 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one is a solid at room temperature with a melting point ranging from 100 to 105°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

The biological activity of 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one has been the subject of extensive research. Recent studies have shown that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one has also demonstrated significant anti-inflammatory activity. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory potential suggests its possible use in treating inflammatory conditions like arthritis and inflammatory bowel disease.

In the pharmaceutical industry, 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one has been explored as a lead compound for drug development. Its structural features allow for easy modification through chemical synthesis, enabling researchers to create derivatives with enhanced biological activities or improved pharmacokinetic profiles. For instance, recent studies have focused on optimizing the chloromethyl group to enhance the compound's bioavailability and reduce potential side effects.

The environmental impact of 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one is another area of interest. While it is not classified as a hazardous substance, its use in industrial processes necessitates careful handling to prevent environmental contamination. Researchers are actively investigating eco-friendly synthesis methods to minimize the ecological footprint associated with its production.

In conclusion, 4-(Chloromethyl)-7-methyl-6-(propan-2-yl)-2H-chromen-2-one (CAS No. 568555-36-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and improving human health.